5-(4-bromophenyl)-N-[3-[[2-furanyl(oxo)methyl]amino]phenyl]-2-furancarboxamide

• Molecular Formula: C22H15BrN2O4
• Molecular Weight: 451.3 g/mol
• IUPAC Name: 5-(4-bromophenyl)-N-[3-(furan-2-carbonylamino)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C22H15BrN2O4/c23-15-8-6-14(7-9-15)18-10-11-20(29-18)22(27)25-17-4-1-3-16(13-17)24-21(26)19-5-2-12-28-19/h1-13H,(H,24,26)(H,25,27)
• InChI Key: FFHBXQHBMMHCGZ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=C(O2)C3=CC=C(C=C3)Br)NC(=O)C4=CC=CO4

Description

5-(4-bromophenyl)-N-[3-[[2-furanyl(oxo)methyl]amino]phenyl]-2-furancarboxamide is an aromatic amide and a member of furans.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Novel synthesis methods for derivatives of 5-(4-bromophenyl)-N-[3-[[2-furanyl(oxo)methyl]amino]phenyl]-2-furancarboxamide have been explored. One study details the synthesis and anti-allergic activity of similar furancarboxamide derivatives, demonstrating a novel rearrangement of furancarboxylic acids (Mack, Georgiev, Decory, & Radov, 1987).
• Structural Analysis : X-ray crystallography and theoretical studies are used to understand the structure and energetically preferred conformations of similar compounds, which is crucial for their biological activities (Edafiogho, Denny, Schwalbe, & Lowe, 2003).

Biological and Pharmacological Activities

• Antibacterial and Antimycobacterial Properties : A study on N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide derivatives, which are structurally similar to the compound , revealed significant in vitro antibacterial and antimycobacterial activities against various bacterial strains (Chambhare, Khadse, Bobde, & Bahekar, 2003).
• Antifungal Effects : Compounds structurally related to 5-(4-bromophenyl)-N-[3-[[2-furanyl(oxo)methyl]amino]phenyl]-2-furancarboxamide have shown promising in vitro activity against pathogenic fungi, including Aspergillus species and fluconazole-resistant yeast strains (Buchta, Pour, Kubanová, Silva, Votruba, Vopršálová, Schiller, Fáková, & Spulak, 2004).
• Antiprotozoal and Antimalarial Activities : Studies have evaluated the antiprotozoal and antimalarial activities of furan derivatives, suggesting their potential in treating diseases like malaria and trypanosomiasis (Das & Boykin, 1977; Ismail, Brun, Wenzler, Tanious, Wilson, & Boykin, 2004).

Potential in Drug Development

• Developing New Therapeutics : The structural and biological properties of these compounds aid in the development of new drugs, particularly in the fields of anticonvulsant, antidepressant, and antiviral therapies (Edafiogho et al., 2003; Pong et al., 1984; Flefel et al., 2012).